Cas no 203436-46-8 (1H-Purin-6-amine, N-([1,1'-biphenyl]-4-ylmethyl)-2-chloro-)

• Product Name: 1H-Purin-6-amine, N-([1,1'-biphenyl]-4-ylmethyl)-2-chloro-
• CAS No: 203436-46-8
• MF: C₁₈H₁₄ClN₅
• MW: 335.790261745453
• CID: 1392291
• PubChem ID: 21951838
• Update Time: 2025-04-20

1H-Purin-6-amine, N-([1,1'-biphenyl]-4-ylmethyl)-2-chloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Purin-6-amine, N-([1,1'-biphenyl]-4-ylmethyl)-2-chloro-
• N-([1,1a(2)-Biphenyl]-4-ylmethyl)-2-chloro-9H-purin-6-amine
• 2-chloro-6-(4-phenyl benzylamino)purine
• 2-chloro-6-(4-phenyl benzylamino) Purine
• PHEWBOXSENDZMT-UHFFFAOYSA-N
• DTXSID201199610
• 2-chloro-6-(4-phenylbenzylamino)purine
• SCHEMBL5828151
• 203436-46-8

• Inchi： 1S/C18H14ClN5/c19-18-23-16(15-17(24-18)22-11-21-15)20-10-12-6-8-14(9-7-12)13-4-2-1-3-5-13/h1-9,11H,10H2,(H2,20,21,22,23,24)
• InChI Key： PHEWBOXSENDZMT-UHFFFAOYSA-N
• SMILES： ClC1N=C2C(=C(N=1)NCC1C=CC(C3C=CC=CC=3)=CC=1)NC=N2

Computed Properties

• Exact Mass: 335.09402
• Monoisotopic Mass: 335.0937732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• PSA: 61.14